Cas no 28115-85-7 (2-Methylbenzoyl isothiocyanate)

• Product Name: 2-Methylbenzoyl isothiocyanate
• CAS No: 28115-85-7
• Molecular Formula: C₉H₇NOS
• Molecular Weight: 177.22298
• MDL: MFCD00060377
• CID: 266381
• PubChem ID: 141396

2-Methylbenzoyl isothiocyanate Properties

Names and Identifiers

• Benzoyl isothiocyanate,2-methyl-
• 2-Methylbenzoyl isothiocyanate
• BP-10131
• DTXSID00182390
• AKOS005202601
• 2-methyl-1-benzenecarbonyl isothiocyanate
• 28115-85-7
• SCHEMBL1135687
• MFCD00060377
• A819325
• J-016973
• FT-0638758
• 2-methylbenzoylisothiocyanate
• L-Lysineacetate
• FS-4483
• DTXCID10104881
• DB-021375

• MDL： MFCD00060377
• InChIKey： RBNGRYSMNUHYCW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NOS/c1-7-4-2-3-5-8(7)9(11)10-6-12/h2-5H,1H3
• SMILES： CC1=CC=CC=C1C(=O)N=C=S

Computed Properties

• Exact Mass: 177.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 177.024835
• Heavy Atom Count: 12
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 61.5

Experimental Properties

• LogP: 2.23800
• PSA: 61.52000
• Refractive Index: 1.576
• Boiling Point: 148 °C
• Flash Point: 124.4°C
• Density: 1.18

2-Methylbenzoyl isothiocyanate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Hazardous Material transportation number：UN 2810
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：IRRITANT-HARMFUL

2-Methylbenzoyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%